Cas no 866323-90-2 (2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-)
866323-90-2 structure
Product Name:2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
CAS No:866323-90-2
MF:C15H13NO4S
MW:303.33302283287
CID:1854379
PubChem ID:22492428
Update Time:2025-04-21
2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
- (2E)-3-[4-[(Phenylamino)sulfonyl]phenyl]-2-propenoic acid
- 866323-90-2
- AKOS008941681
- SCHEMBL1403082
- DTXSID401195602
-
- Inchi: 1S/C15H13NO4S/c17-15(18)11-8-12-6-9-14(10-7-12)21(19,20)16-13-4-2-1-3-5-13/h1-11,16H,(H,17,18)/b11-8+
- InChI Key: WMXBMYISRCMPQZ-DHZHZOJOSA-N
- SMILES: S(C1C=CC(/C=C/C(=O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 303.05652907Da
- Monoisotopic Mass: 303.05652907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 91.9Ų
2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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